N-Cyano-N'-(4-trifluoromethylphenyl)thiourea
Cat. No. B8306818
M. Wt: 245.23 g/mol
InChI Key: ZYETXBBTCZRWQK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05140031
Procedure details
The suspension of monosodium cyanamide (0.63 g, 9.8 mmol) in absolute ethanol (50 mL) was slowly treated with 4-trifluoromethylphenylisothiocyanate (2.0 g, 9.8 mmol). The reaction was allowed to stir at room temperature for 1 hour and then heated at 75° C. for 4 hours. The reaction was cooled to room temperature and the colorless solid was filtered and washed with ethanol to give the title compound (2.0 g) as a colorless solid.
Name
Identifiers
|
REACTION_CXSMILES
|
[N:1]#[C:2][NH2:3].[Na].[F:5][C:6]([F:17])([F:16])[C:7]1[CH:12]=[CH:11][C:10]([N:13]=[C:14]=[S:15])=[CH:9][CH:8]=1>C(O)C>[C:2]([NH:3][C:14]([NH:13][C:10]1[CH:9]=[CH:8][C:7]([C:6]([F:5])([F:16])[F:17])=[CH:12][CH:11]=1)=[S:15])#[N:1] |f:0.1,^1:3|
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
0.63 g
|
|
Type
|
reactant
|
|
Smiles
|
N#CN.[Na]
|
|
Name
|
|
|
Quantity
|
50 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(C)O
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Step Two
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Name
|
|
|
Quantity
|
2 g
|
|
Type
|
reactant
|
|
Smiles
|
FC(C1=CC=C(C=C1)N=C=S)(F)F
|
Conditions
Temperature
|
Control Type
|
AMBIENT
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
to stir at room temperature for 1 hour
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
|
heated at 75° C. for 4 hours
|
|
Duration
|
4 h
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TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
The reaction was cooled to room temperature
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
the colorless solid was filtered
|
WASH
|
Type
|
WASH
|
|
Details
|
washed with ethanol
|
Outcomes
Product
Details
Reaction Time |
1 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(#N)NC(=S)NC1=CC=C(C=C1)C(F)(F)F
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2 g | |
| YIELD: CALCULATEDPERCENTYIELD | 83.2% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
